Cas no 23522-18-1 (4-Thiazolidinone,5-methyl-3-(2-phenylethyl)-2-thioxo-)

• Product Name: 4-Thiazolidinone,5-methyl-3-(2-phenylethyl)-2-thioxo-
• CAS No: 23522-18-1
• MF: C₁₂H₁₃NOS₂
• MW: 251.367720365524
• CID: 269539
• PubChem ID: 211709
• Update Time: 2025-04-19

4-Thiazolidinone,5-methyl-3-(2-phenylethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,5-methyl-3-(2-phenylethyl)-2-thioxo-
• 5-methyl-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 23522-18-1
• 5-Methyl-3-phenethylrhodanine
• DTXSID30946260
• Rhodanine, 5-methyl-3-phenethyl-

• Inchi： 1S/C12H13NOS2/c1-9-11(14)13(12(15)16-9)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： BSPMWDAFVFMVPU-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1C)=O)CCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 251.04399
• Monoisotopic Mass: 251.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 373.2°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.662
• PSA: 20.31